N-[5-(3,4-dimethylphenyl)-1,3,4-thiadiazol-2-yl]acetamide

• IUPAC Name: N-[5-(3,4-dimethylphenyl)-1,3,4-thiadiazol-2-yl]acetamide
• InChI: InChI=1S/C12H13N3OS/c1-7-4-5-10(6-8(7)2)11-14-15-12(17-11)13-9(3)16/h4-6H,1-3H3,(H,13,15,16)
• InChI Key: JZTVLOSSEDKVAE-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(C=C(C=C1)C2=NN=C(S2)NC(=O)C)C
• Molecular Formula: C12H13N3OS
• Molecular Weight: 247.32 g/mol

Description

N-[5-(3,4-dimethylphenyl)-1,3,4-thiadiazol-2-yl]acetamide, also known as DM-1, is a synthetic compound that has gained attention in recent years for its potential use in scientific research. DM-1 is a member of the thiadiazole family and has been shown to have various biochemical and physiological effects.

Scientific Research Applications

Synthesis and Chemical Properties

• Novel Derivatives Synthesis : N-(5-aryl-1,3,4-thiadiazol-2-yl)-2-(3-oxo-1,2-benzothiazol-2(3H)-yl)acetamide derivatives were prepared using 1-(3-dimethylaminopropyl)-3-ethylcarbodiimide hydrochloride and N-hydroxybenzotrizole, showcasing a convenient method for creating novel compounds of similar families (Yu et al., 2014).
• Compound Structures Analysis : Studies have been conducted to analyze the molecular structures of related compounds, such as N-{2-[(5-amino-1,3,4-thiadiazol-2-yl)difluoromethyl]-4-halophenyl}acetamides, providing insights into the molecular arrangements and intermolecular interactions of such derivatives (Boechat et al., 2011).

Pharmacological Applications

• Anti-inflammatory and Analgesic Properties : Research has demonstrated the potential of certain 1,3,4-thiadiazole derivatives, including compounds similar to N-[5-(3,4-dimethylphenyl)-1,3,4-thiadiazol-2-yl]acetamide, as anti-inflammatory and analgesic agents (Shkair et al., 2016).
• Anticancer Activity : Various thiadiazole and thiazole derivatives, including those related to the mentioned compound, have shown significant anticancer activity against various cancer cell lines, hinting at their potential in cancer treatment (Ekrek et al., 2022).

Miscellaneous Applications

• Antileishmanial Activity : Certain 1,3,4-thiadiazole derivatives have been found effective against Leishmania major, suggesting their potential in treating leishmaniasis (Vosooghi et al., 2015).
• Corrosion Inhibition : Thiadiazole derivatives have been studied for their effectiveness as corrosion inhibitors in sulfuric acid solutions, indicating their potential in industrial applications (Shein et al., 2019).